N-[(2,5-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylbutanamide

• Molecular Formula: C24H27NO4S
• Molecular Weight: 425.5 g/mol
• IUPAC Name: N-(2,5-dimethylphenyl)sulfonyl-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)butanamide
• InChI: InChI=1S/C24H27NO4S/c1-4-7-24(26)25(30(27,28)23-14-16(2)10-11-17(23)3)18-12-13-22-20(15-18)19-8-5-6-9-21(19)29-22/h10-15H,4-9H2,1-3H3
• InChI Key: DDWSLHZZXWWIQG-UHFFFAOYSA-N
• SMILES: CCCC(=O)N(C1=CC2=C(C=C1)OC3=C2CCCC3)S(=O)(=O)C4=C(C=CC(=C4)C)C

Description

N-[(2,5-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylbutanamide, also known as DFB, is a synthetic compound that has been widely used in scientific research due to its unique chemical properties. DFB is a potent inhibitor of the enzyme protein kinase C (PKC), which plays a crucial role in many cellular processes, including cell growth, differentiation, and apoptosis.

Mechanism of Action

N-[(2,5-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylbutanamide is a potent inhibitor of PKC, which is a family of serine/threonine kinases that play a crucial role in many cellular processes, including cell growth, differentiation, and apoptosis. PKC is activated by the binding of diacylglycerol (DAG) or phorbol esters to its regulatory domain, which leads to its translocation to the plasma membrane and subsequent phosphorylation of its target proteins. N-[(2,5-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylbutanamide inhibits the activity of PKC by binding to its regulatory domain and preventing its translocation to the plasma membrane, thereby blocking its downstream signaling pathways.
Biochemical and Physiological Effects:
N-[(2,5-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylbutanamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and colon cancer cells. N-[(2,5-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylbutanamide has also been shown to induce apoptosis in cancer cells by activating the caspase cascade. In addition, N-[(2,5-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylbutanamide has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. Furthermore, N-[(2,5-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylbutanamide has been shown to have neuroprotective effects by inhibiting the activity of PKC, which has been implicated in the pathogenesis of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-[(2,5-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylbutanamide has several advantages for lab experiments. It is a potent and specific inhibitor of PKC, which makes it a valuable tool for studying the role of PKC in various cellular processes. Furthermore, N-[(2,5-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylbutanamide has been shown to be relatively stable in aqueous solutions, which makes it easy to handle and store. However, there are also some limitations to the use of N-[(2,5-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylbutanamide in lab experiments. N-[(2,5-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylbutanamide has a relatively low solubility in water, which can limit its use in some experiments. In addition, N-[(2,5-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylbutanamide has been shown to be toxic to some cell lines at high concentrations, which can limit its use in some assays.

Future Directions

There are several future directions for research on N-[(2,5-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylbutanamide. One area of research is the development of more potent and selective PKC inhibitors based on the structure of N-[(2,5-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylbutanamide. Another area of research is the investigation of the role of PKC in various diseases, including cancer, diabetes, and Alzheimer's disease. Furthermore, the development of new drug delivery systems for N-[(2,5-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylbutanamide could enhance its therapeutic potential. Finally, the investigation of the pharmacokinetics and pharmacodynamics of N-[(2,5-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylbutanamide could provide valuable information for the development of new therapeutic strategies based on PKC inhibition.

Synthesis Methods

N-[(2,5-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylbutanamide can be synthesized by a multistep process, starting from commercially available starting materials. The first step involves the synthesis of 6,7,8,9-tetrahydrodibenzo[b,d]furan-2-carboxylic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with N-(2,5-dimethylphenyl)sulfonyl-1,4-diaminobutane in the presence of a base to yield N-[(2,5-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylbutanamide. The overall yield of the synthesis is around 20%.

Scientific Research Applications

N-[(2,5-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylbutanamide has been extensively used in scientific research as a tool to study the role of PKC in various cellular processes. PKC is involved in the regulation of many signaling pathways, and its dysregulation has been implicated in the pathogenesis of many diseases, including cancer, diabetes, and Alzheimer's disease. N-[(2,5-dimethylphenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylbutanamide has been shown to inhibit the activity of PKC in a dose-dependent manner, and therefore, it has been used to investigate the role of PKC in various cellular processes.